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Compound of Interest

Compound Name: Vinglycinate sulfate

Cat. No.: B1260496

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinglycinate sulfate is a semi-synthetic derivative of vinblastine, a naturally occurring vinca
alkaloid isolated from the Madagascar periwinkle (Catharanthus roseus). As a member of the
vinca alkaloid family of chemotherapeutic agents, vinglycinate sulfate exhibits antineoplastic
properties by interfering with microtubule dynamics, a critical process for cell division. This
technical guide provides a comprehensive overview of the chemical structure and synthetic
approaches for vinglycinate sulfate, intended to support researchers and professionals in the
fields of medicinal chemistry and drug development.

Chemical Structure and Properties

Vinglycinate is structurally characterized as the 4-O-deacetyl-4-(N,N-dimethylglycinate) ester of
vinblastine. The sulfate salt form enhances its solubility for pharmaceutical applications.

Table 1: Chemical and Physical Properties of Vinglycinate Sulfate
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Property

Value

Molecular Formula

2CasHe3Ns09 - 3H204S

Molecular Weight

2002.33 g/mol

IUPAC Name

methyl (23,33,403,50,123,190)-4-
((dimethylglycyl)oxy)-3-ethyl-3,4-dihydro-5-
hydroxy-8-methoxy-6-methyl-12-
((2R,4S,6S,8S)-4-ethyl-4,5,6,7,8,9-hexahydro-8-
(methoxycarbonyl)-2,6-methano-2H-
azecino[4,3-b]indol-8-yl)aspidospermidine-3-

carboxylate;tris(sulfuric acid)

SMILES

CC[C@@]1(C[C@H]2C--INVALID-LINK--
([C@@]67[H])--INVALID-LINK--
OC)0)OC(=0)CN(C)C">C@(c8c(CCN(C2)C1)c
9cceec9[nH]8)C(=0)OC)0.CCI[C@@]1(C[C@H]
2C--INVALID-LINK--([C@ @]67[H])--INVALID-
LINK--
OC)0)OC(=0)CN(C)C">C@(c8c(CCN(C2)C1)c
9cccec9[nH]8)C(=0)OC)0.0S(=0)
(=0)0.0S(=0)(=0)0.0S(=0)(=0)0

Active Moiety

Vinglycinate

Synthesis of Vinglycinate Sulfate

While specific, proprietary synthesis protocols for vinglycinate sulfate are not extensively

detailed in publicly available literature, a general synthetic strategy can be inferred from the

known chemistry of vinblastine and its derivatives. The synthesis of vinglycinate from

vinblastine is a key transformation.

General Synthetic Approach: Esterification of

Vinblastine

The synthesis of vinglycinate would logically proceed through the selective esterification of the

C4-hydroxyl group of the vindoline moiety within the vinblastine structure with N,N-

dimethylglycine.
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Experimental Protocol: Synthesis of Vinglycinate from Vinblastine (General Procedure)

» Protection of Reactive Groups (Optional): Depending on the chosen synthetic route, other
reactive functional groups within the vinblastine molecule, such as the hydroxyl group on the
catharanthine portion, may need to be protected to ensure selective esterification at the
desired C4 position.

 Activation of N,N-dimethylglycine: The carboxylic acid of N,N-dimethylglycine is activated to
facilitate the esterification reaction. This can be achieved using standard coupling agents
such as dicyclohexylcarbodiimide (DCC) or by converting the carboxylic acid to a more
reactive acyl halide or anhydride.

 Esterification Reaction: Vinblastine is reacted with the activated N,N-dimethylglycine in a
suitable aprotic solvent (e.g., dichloromethane, dimethylformamide). The reaction is typically
carried out in the presence of a base (e.g., triethylamine, pyridine) to neutralize any acid
generated during the reaction. The reaction progress is monitored by an appropriate
analytical technique, such as thin-layer chromatography (TLC) or high-performance liquid
chromatography (HPLC).

» Deprotection (if applicable): If protecting groups were used, they are removed under
appropriate conditions that do not affect the newly formed ester linkage.

 Purification of Vinglycinate: The crude vinglycinate is purified using chromatographic
techniques, such as column chromatography on silica gel or preparative HPLC, to yield the
pure product.

o Salt Formation: The purified vinglycinate free base is dissolved in a suitable solvent (e.qg.,
ethanol) and treated with a stoichiometric amount of sulfuric acid to form the vinglycinate
sulfate salt. The salt is then isolated by precipitation and filtration, followed by drying under
vacuum.

Mechanism of Action: Inhibition of Microtubule
Polymerization

Vinglycinate sulfate, like other vinca alkaloids, exerts its cytotoxic effects by disrupting the
dynamic process of microtubule assembly and disassembly. Microtubules are essential
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components of the cytoskeleton and the mitotic spindle, which is necessary for chromosome
segregation during cell division.

Vinca alkaloids bind to B-tubulin subunits, preventing their polymerization into microtubules.
This disruption of microtubule dynamics leads to the arrest of cells in the metaphase of mitosis,
ultimately inducing apoptosis (programmed cell death).[1][2]
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Mechanism of action of Vinglycinate.

Conclusion

Vinglycinate sulfate represents a significant modification of the natural product vinblastine,
with the aim of improving its therapeutic index. Understanding its chemical structure and
potential synthetic routes is crucial for the development of novel analogs and drug delivery
systems. The primary mechanism of action, shared with other vinca alkaloids, involves the
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disruption of microtubule dynamics, leading to mitotic arrest and apoptosis in rapidly dividing
cancer cells. Further research into the specific synthesis and biological activity of vinglycinate
sulfate will continue to be of high interest to the cancer research and drug development
communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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